Cas no 2097966-21-5 (3-cyclobutyl-1-(piperidin-2-ylmethyl)-1H-pyrazol-5-amine)

• Product name: 3-cyclobutyl-1-(piperidin-2-ylmethyl)-1H-pyrazol-5-amine
• CAS No: 2097966-21-5
• MF: C₁₃H₂₂N₄
• MW: 234.340582370758
• CID: 5723521
• PubChem ID: 121214095

3-cyclobutyl-1-(piperidin-2-ylmethyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• F2198-5923
• 2097966-21-5
• 5-cyclobutyl-2-(piperidin-2-ylmethyl)pyrazol-3-amine
• 3-cyclobutyl-1-(piperidin-2-ylmethyl)-1H-pyrazol-5-amine
• AKOS026724579
• 1H-Pyrazol-5-amine, 3-cyclobutyl-1-(2-piperidinylmethyl)-

• Inchi： 1S/C13H22N4/c14-13-8-12(10-4-3-5-10)16-17(13)9-11-6-1-2-7-15-11/h8,10-11,15H,1-7,9,14H2
• InChI Key： WPAACZFZWKJMIV-UHFFFAOYSA-N
• SMILES： N1(C(=CC(C2CCC2)=N1)N)CC1CCCCN1

Computed Properties

• Exact Mass: 234.18444672g/mol
• Monoisotopic Mass: 234.18444672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.9Ų
• XLogP3: 1.4

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 425.5±30.0 °C(Predicted)
• pka: 9.81±0.10(Predicted)